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Compound of Interest

Compound Name: 1-(2-lodoethyl)-4-octylbenzene

Cat. No.: B019508

Audience: Researchers, scientists, and drug development professionals.

This document provides a concise summary of the core physicochemical properties of 1-(2-
lodoethyl)-4-octylbenzene, a compound relevant to organic synthesis.[1][2]

Physicochemical Data

The fundamental molecular properties of 1-(2-lodoethyl)-4-octylbenzene have been
determined and are presented below. This data is critical for its application in experimental
research and synthetic processes. The molecular formula of the compound is C16H251.[1][3][4]

[5][6] The calculated molecular weight varies slightly between sources, ranging from 344.27 to
344.28 g/mol .[2][5][6][7]
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Property Value References

Molecular Formula C16H25I [11[31[5][6]

Molecular Weight 344.28 g/mol [51[7]

Alternate Molecular Weight 344.279 g/mol [1]

Alternate Molecular Weight 344.274 g/mol [31[8]

Alternate Molecular Weight 344.27 g/mol [2][6]

CAS Number 162358-07-8 [1][3][4]
Benzene, 1-(2-iodoethyl)-4-

Synonyms octyl-; 2-(4-Octylphenyl)ethyl [51[7]
iodide

Appearance Qil / Clear Colourless Qil [71[8]

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 1-(2-lodoethyl)-4-

octylbenzene are not provided in this document as the focus is on its fundamental molecular

weight. The compound is noted as being useful in organic synthesis.[1][2]

Logical Relationships and Structure

The structural identity of the molecule is key to determining its molecular weight. The name 1-

(2-lodoethyl)-4-octylbenzene defines the specific arrangement of its constituent functional

groups, which dictates its molecular formula and, consequently, its molar mass.
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Caption: Relationship between molecular components and calculated properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 1-(2-
lodoethyl)-4-octylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019508#1-2-iodoethyl-4-octylbenzene-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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